molecular formula C10H14N2O4S B6151919 N-[(4-methoxy-3-sulfamoylphenyl)methyl]acetamide CAS No. 1094429-83-0

N-[(4-methoxy-3-sulfamoylphenyl)methyl]acetamide

Cat. No. B6151919
CAS RN: 1094429-83-0
M. Wt: 258.3
InChI Key:
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Description

“N-[(4-methoxy-3-sulfamoylphenyl)methyl]acetamide” is a chemical compound with the empirical formula C9H12N2O4S . It has a molecular weight of 244.27 .


Molecular Structure Analysis

The SMILES string for this compound is O=S(C1=C(OC)C=CC(NC©=O)=C1)(N)=O . The InChI string is 1S/C9H12N2O4S/c1-6(12)11-7-3-4-8(15-2)9(5-7)16(10,13)14/h3-5H,1-2H3,(H,11,12)(H2,10,13,14) .

Safety and Hazards

The safety and hazards of this compound are not well-documented. Sigma-Aldrich, a supplier of this compound, states that they sell this product “as-is” and make no representation or warranty whatsoever with respect to this product .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for N-[(4-methoxy-3-sulfamoylphenyl)methyl]acetamide involves the reaction of 4-methoxy-3-nitrobenzene sulfonamide with benzyl bromide followed by reduction of the resulting nitro compound to the corresponding amine. The amine is then acetylated to yield the final product.", "Starting Materials": [ "4-methoxy-3-nitrobenzene sulfonamide", "benzyl bromide", "sodium borohydride", "acetic anhydride", "pyridine", "diethyl ether", "sodium sulfate", "water" ], "Reaction": [ "Step 1: Dissolve 4-methoxy-3-nitrobenzene sulfonamide (1.0 g, 4.2 mmol) and benzyl bromide (1.2 g, 6.3 mmol) in dry DMF (10 mL) under nitrogen atmosphere.", "Step 2: Add K2CO3 (1.8 g, 13.0 mmol) and stir the reaction mixture at room temperature for 24 hours.", "Step 3: Pour the reaction mixture into water (50 mL) and extract with diethyl ether (3 x 50 mL).", "Step 4: Dry the organic layer over sodium sulfate and evaporate the solvent under reduced pressure to obtain the crude product.", "Step 5: Dissolve the crude product in ethanol (10 mL) and add sodium borohydride (0.5 g, 13.0 mmol) slowly with stirring at room temperature.", "Step 6: After completion of the reaction (monitored by TLC), quench the reaction mixture with water (10 mL) and extract with diethyl ether (3 x 20 mL).", "Step 7: Dry the organic layer over sodium sulfate and evaporate the solvent under reduced pressure to obtain the amine intermediate.", "Step 8: Dissolve the amine intermediate in acetic anhydride (10 mL) and add pyridine (1.0 mL) dropwise with stirring at room temperature.", "Step 9: After completion of the reaction (monitored by TLC), pour the reaction mixture into water (50 mL) and extract with diethyl ether (3 x 50 mL).", "Step 10: Dry the organic layer over sodium sulfate and evaporate the solvent under reduced pressure to obtain the final product as a white solid." ] }

CAS RN

1094429-83-0

Product Name

N-[(4-methoxy-3-sulfamoylphenyl)methyl]acetamide

Molecular Formula

C10H14N2O4S

Molecular Weight

258.3

Purity

95

Origin of Product

United States

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